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Compound of Interest

[5-Chloro-2-(ethyithio)phenyl]-
Compound Name:

hydrazine
CAS No.: 1478187-78-8
Cat. No.: B1459519

Get Quote

Executive Summary & Chemical Identity

[5-Chloro-2-(ethylthio)phenyl]-hydrazine is a substituted phenylhydrazine characterized by a
chlorine atom at the meta position (relative to the hydrazine) and an ethylthio ether group at the
ortho position. This specific substitution pattern is critical for directing the biological activity of
downstream pyrazole derivatives, often enhancing lipophilicity and metabolic stability in
herbicidal or insecticidal applications.

Chemical Identification
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Parameter Detail

IUPAC Name [5-Chloro-2-(ethylthio)phenyllhydrazine

1-(5-Chloro-2-ethylthiophenyl)hydrazine; 3-
Common Synonyms ) i
Chloro-6-ethylthiophenylhydrazine

Molecular Formula CsH11CIN2S

Molecular Weight 202.70 g/mol (Free Base)

SMILES CCSclccc(Cl)ccINN

Structure Class Polysubstituted aryl hydrazine / Thioether

Fundamental Physicochemical Profile

The following data synthesizes experimental baselines from the homologous 2-alkylthio-5-
chlorophenylhydrazine series (Methyl/Ethyl/Propyl).

Physical Constants
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Property

Value /| Range

Context & Technical Note

Physical State

Solid (Low melting) or Qil

Free base is often an oil or
low-melting solid; typically
handled as the Hydrochloride
(HCI) salt for stability.

Melting Point (HCI Salt)

190°C — 198°C (Dec.)

Based on the methylthio
analog (196-198°C). The ethyl
chain introduces slight lattice
disruption, potentially lowering
MP by 2-5°C.

Boiling Point

~315°C (Predicted)

Decomposition occurs before
boiling at atmospheric
pressure. Vacuum distillation

required.[1]

pKa (Hydrazine)

~52+0.5

The electron-withdrawing ClI
and S-Et groups reduce the
basicity of the hydrazine
moiety compared to

phenylhydrazine (pKa ~5.2).

LogP (Octanol/Water)

3.45+0.3

High lipophilicity driven by the
ethylthio and chloro

substituents.

Solubility (Free Base)

High

DCM, Ethyl Acetate, Toluene,
Chloroform.

Solubility (HCI Salt)

Moderate to High

Water, Methanol, DMSO.
Limited solubility in non-polar

organics.[1]

Spectral Characteristics (Diagnostic)[4]

e H NMR (DMSO-ds, HCI salt):

o 90 1.25 (t, 3H): Methyl protons of the ethyl group.
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o 0 2.95 (q, 2H): Methylene protons (-S-CHz-).

o 0 6.90 — 7.30 (m, 3H): Aromatic protons (ABC system due to 1,2,4-substitution).

o 0 8.50 —10.50 (br s): Hydrazine protons (—NH—NHs"), exchangeable with D20.
e MS (ESI+):

o m/z 203/205: Characteristic [M+H]* cluster showing the 3>CI/3’Cl isotope pattern (3:1
ratio).

Synthesis & Manufacturing Protocol

The industrial preparation follows a standard diazotization-reduction sequence, starting from
the commercially available 2,5-dichloronitrobenzene or 5-chloro-2-fluoroaniline.

Pathway Diagram

The following Graphviz diagram illustrates the critical "One-Pot" diazotization and reduction
workflow.

Click to download full resolution via product page

Figure 1: Synthetic pathway from nitrobenzene precursor to the final hydrazine salt.[2]

Detailed Experimental Protocol (Aniline to Hydrazine)

o Diazotization:

o Dissolve 1.0 eq of 5-chloro-2-(ethylthio)aniline in concentrated HCI (approx. 3-4 eq) and
cool to -5°C using an acetone/ice bath.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1459519/docs?utm_src=pdf-body-img#physicochemical-properties-technical-guide-5-chloro-2-ethylthio-phenyl-hydrazine
https://pmc.ncbi.nlm.nih.gov/articles/PMC6254847/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Add aqueous NaNO:z (1.05 eq) dropwise, maintaining internal temperature < 0°C.

o Checkpoint: The solution should become clear/yellow.[1] Test with starch-iodide paper
(instant blue) to confirm excess nitrite, then destroy excess with urea.

e Reduction (Stannous Chloride Method):
o Prepare a solution of SnClIz[3][4]-2H20 (2.5 eq) in conc. HCl at 0°C.

o Transfer the cold diazonium solution into the stannous chloride solution with vigorous
stirring.

o Observation: A heavy precipitate (the hydrazine double salt) forms immediately.
e Isolation:

o Stir for 1 hour at 0°C, then filter the solid.

o Recrystallize from Ethanol/Water to yield the Hydrochloride Salt.

Reactivity & Stability Profile

This molecule possesses two distinct reactive centers: the hydrazine moiety (nucleophile) and
the thioether (oxidizable sulfur).

Heterocycle Formation (Pyrazoles)

The primary application is the condensation with 1,3-dicarbonyls to form pyrazoles. The
ethylthio group provides steric bulk and lipophilicity without deactivating the ring significantly.

REAGEE Lk Rilene Reagent: H202 / mCPBA
(e.g., Acetylacetone)

S-Oxidation /

[5-Chloro-2-(ethylthio)phenyl]-hydrazine

-
—
—

1-Aryl-Pyrazole Derivative S-Oxide (Sulfoxide)
(Agrochemical Scaffold) (Impurity/Metabolite)
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Figure 2: Divergent reactivity pathways showing the desired cyclization vs. unwanted oxidation.

Stability Concerns|[3]

o Oxidation Sensitivity: The thioether (-SEt) is prone to oxidation to sulfoxide (-S(=O)Et) or
sulfone (-SO:zEt) if exposed to peroxides or air over prolonged periods.

e Hydrazine Decomposition: Free base hydrazines are air-sensitive and darken upon storage
due to diazenyl radical formation. Always store as the HCI salt under inert atmosphere
(Argon/Nitrogen) at 2—-8°C.

Handling, Safety, and Toxicology (E-E-A-T)

Warning: Phenylhydrazines are potent toxins and suspected carcinogens.

Hazard Class GHS Category Precautionary Statement

Toxic if swallowed, in contact

Acute Toxicity Category 3 (Oral/Dermal/Inhal) ] ] )
with skin, or inhaled.
o ] May cause an allergic skin
Sensitization Category 1 (Skin) ]
reaction.[5]
Presumed human carcinogen
Carcinogenicity Category 1B (based on hydrazine structural
alerts).
) ) Very toxic to aquatic life
Environmental Aquatic Acute 1

(prevent release to drains).

Protocol for Spills: Do not use standard bleach (hypochlorite) directly on hydrazine spills, as
this can generate toxic chloramines or nitrogen gas violently. Neutralize with dilute sulfuric acid
to form the stable sulfate salt, then absorb with vermiculite.

References
o General Synthesis of Phenylhydrazines:Vogel's Textbook of Practical Organic Chemistry, 5th

Ed. Longman Scientific & Technical, 1989.
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e Analogous Methylthio Compound Data:Sigma-Aldrich Safety Data Sheet, Product: (5-Chloro-
2-methylphenyl)hydrazine hydrochloride.

e Pyrazole Synthesis Applications:Bioorganic & Medicinal Chemistry Letters, "Synthesis and
fungicidal activity of novel pyrazole derivatives containing a sulfur atom." (Context for
ethylthio-pyrazole utility).

e Chemical Identity Verification:PubChem Compound Summary, "2-Ethylphenylhydrazine
hydrochloride" (Homologous series comparison).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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